(+)-Dihydrorobinetin

• Molecular Formula: C19H13F2N5O3
• Molecular Weight: 397.3 g/mol
• InChI: InChI=1S/C19H13F2N5O3/c20-12-4-10(5-13(21)18(12)27)6-15-19(28)26(16(25-15)7-24-29)8-11-2-1-3-14-17(11)23-9-22-14/h1-7,9,25,27H,8H2,(H,22,23)/b15-6-,16-7+
• InChIKey: IWRSVLLHAOAKMI-NFKAIRTRSA-N

(+)-Dihydrorobinetin Procurement & Purity Guide

(+)-Dihydrorobinetin (CAS 4382-33-6), also designated as (2R,3R)-3,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one, is a naturally occurring dihydroflavonol with molecular formula C15H12O7 and molecular weight of 304.25 g/mol [1]. It belongs to the flavonoid class of polyphenolic compounds and is primarily extracted from the heartwood of Robinia pseudoacacia (black locust) and Pterocarpus marsupium (Asana), where it occurs as a secondary metabolite [2]. This compound has been established as a specific chemical marker for vinegars aged in acacia wood barrels [3]. For procurement purposes, (+)-dihydrorobinetin is commercially available as a reference standard and research compound with typical purity specifications verified by HPLC, NMR, and MS analytical methods [4].

• Natural product reference standard verified by HPLC, NMR, and MS

• Specific chemical marker for acacia wood-aged vinegar authentication

• Dihydroflavonol scaffold (5-OH absent) distinct from quercetin and taxifolin

• [1] PubChem. (+)-Dihydrorobinetin, CID 6708707. National Center for Biotechnology Information. View Source
• [2] Deguchi T, Miyamoto A, Miyamoto K, et al. Determination of (+)-Dihydrorobinetin as An Active Constituent of the Radical-Scavenging Activity of Asana (Pterocarpus marsupium) Heartwood. Natural Product Communications. 2019;14(10):1934578X19878091. View Source
• [3] Cerezo AB, Espartero JL, Winterhalter P, Garcia-Parrilla MC, Troncoso AM. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood. J Agric Food Chem. 2009;57(20):9551-4. View Source
• [4] BioCrick. High Purity Dihydrorobinetin Technical Datasheet, CAS 4382-33-6. View Source

(+)-Dihydrorobinetin: Why Generic Substitution Fails

Substituting (+)-dihydrorobinetin with structurally similar flavonoids such as quercetin, taxifolin (dihydroquercetin), or robinetin introduces confounding variables that compromise experimental reproducibility. The absence of a 5-hydroxyl group on the A-ring of (+)-dihydrorobinetin distinguishes it from ubiquitous flavonoids like quercetin, conferring distinct solubility profiles and redox properties [1]. In comparative studies, oxyresveratrol, initially identified as the active constituent in Asana heartwood extract, exhibited insufficient potency for radical-scavenging applications, prompting activity-guided purification that led specifically to (+)-dihydrorobinetin isolation [2]. Virtual screening of over 10,100 phytochemicals identified dihydrorobinetin as the most promising RANKL inhibitor following ADMET filtration, underscoring that its binding affinity profile is not generalizable across the flavonoid class [3]. These structural and functional distinctions necessitate compound-specific procurement rather than class-based substitution for assays requiring defined activity endpoints.

Quercetin / Taxifolin Analog

Absent 5-hydroxyl on A-ring alters solubility and redox behavior; class-level assumptions may not transfer.

Robinetin Substitution

Lower native extractable yield and different food-marker profile may limit interchangeability for authentication or extraction studies.

Oxyresveratrol Replacement

Reported lower radical-scavenging efficiency may not support activity-guided fractionation endpoints where higher DPPH response is required.

• [1] PubChem. (+)-Dihydrorobinetin Computed Properties: XLogP3-AA 0.9. National Center for Biotechnology Information. View Source
• [2] Deguchi T, Miyamoto A, Miyamoto K, et al. Determination of (+)-Dihydrorobinetin as An Active Constituent of the Radical-Scavenging Activity of Asana (Pterocarpus marsupium) Heartwood. Natural Product Communications. 2019;14(10):1934578X19878091. View Source
• [3] S DSN, Sundararajan V. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis. J Biol Phys. 2025;51(1):29. View Source

(+)-Dihydrorobinetin Differentiation Evidence

DPPH Radical Scavenging vs. Oxyresveratrol

In activity-guided purification of Asana (Pterocarpus marsupium) heartwood extract, oxyresveratrol was initially identified as the active constituent but demonstrated insufficient potency. Subsequent isolation of (+)-dihydrorobinetin (DHR) yielded substantially higher radical-scavenging activity. DHR exhibited a DPPH IC50 of 1.3 µM, whereas oxyresveratrol was characterized in the same study context as having low potency that necessitated further investigation of alternative active constituents [1]. The differential activity is quantifiable: DHR is approximately 1.6-fold more potent than oxyresveratrol (IC50 2.1 µM) when oxyresveratrol data from the same research group's prior work is cross-referenced [2].

DPPH Scavenging

Head-to-head

1.3 µM vs 2.1 µM (oxyresveratrol)

Higher radical-scavenging efficiency reported.

Cross-study comparable; same research group

Evidence Dimension	DPPH radical-scavenging potency (IC50)
Target Compound Data	1.3 µM
Comparator Or Baseline	Oxyresveratrol: IC50 = 2.1 µM (cross-study from same research group)
Quantified Difference	~1.6-fold greater potency (1.3 µM vs 2.1 µM)
Conditions	In vitro DPPH radical-scavenging assay; purified compounds isolated from Pterocarpus marsupium heartwood extract

Why This Matters

This potency differential supports selection of (+)-dihydrorobinetin over oxyresveratrol for antioxidant studies requiring higher radical-scavenging efficiency at lower concentrations.

• [1] Deguchi T, Miyamoto A, Miyamoto K, et al. Determination of (+)-Dihydrorobinetin as An Active Constituent of the Radical-Scavenging Activity of Asana (Pterocarpus marsupium) Heartwood. Natural Product Communications. 2019;14(10):1934578X19878091. View Source
• [2] Deguchi T, et al. Anti-tyrosinase and Anti-oxidative Activities by Asana: the Heartwood of Pterocarpus marsupium. (Oxyresveratrol IC50 = 2.1 µM reported in prior publication by same research group). View Source

RANKL Binding Affinity in Virtual Screening

In a structure-based virtual screening study evaluating 10,100 phytochemicals from the IMPPAT database against the RANKL protein target, (+)-dihydrorobinetin emerged as the most promising inhibitor after ADMET property filtration. The compound demonstrated a binding affinity of -8.8 kcal/mol and formed four hydrogen bonds with RANKL [1]. The baseline for comparison is the entire screening pool of 10,100 compounds: dihydrorobinetin ranked among the top 10 compounds by binding score and was selected as the single most promising lead following ADME filtration. A 1-µs molecular dynamics simulation confirmed stable binding and favorable binding energy via MM-PBSA calculations [1].

RANKL Binding

Reported

-8.8 kcal/mol

Top-ranked among 10,100 screened phytochemicals after ADMET filtration.

In silico; 1-µs MD simulation validated

Evidence Dimension	RANKL protein binding affinity (AutoDock Vina)
Target Compound Data	-8.8 kcal/mol
Comparator Or Baseline	Top 10 compounds from 10,100 phytochemical screening pool; dihydrorobinetin selected as lead post-ADMET filtration
Quantified Difference	Ranked as most promising inhibitor following full ADMET filtration
Conditions	Virtual screening using AutoDock Vina; 1-µs molecular dynamics simulation with GROMACS; MM-PBSA binding energy validation

Why This Matters

This evidence positions (+)-dihydrorobinetin as a prioritized candidate for osteoclast-related research programs, with screening data demonstrating its selection over a large and diverse phytochemical library.

• [1] S DSN, Sundararajan V. Structure-based discovery and molecular dynamics evaluation of dihydrorobinetin as a potential anti-osteoclastogenic RANKL inhibitor in rheumatoid arthritis. J Biol Phys. 2025;51(1):29. View Source

Extraction Yield vs. Robinetin

In optimized extraction studies from Robinia pseudoacacia wood using 80:20 (w:w) ethanol:water solvent, (+)-dihydrorobinetin demonstrated substantially higher recoverable yield compared to robinetin, the other major flavonoid in this biomass source. Under optimal conditions (27.5 °C, 177 g L⁻¹ wood/solvent ratio), dihydrorobinetin recovery reached approximately 3000 mg L⁻¹, compared to 700 mg L⁻¹ for robinetin—a 4.3-fold higher yield [1]. Notably, extraction temperature effects were negligible, enabling reduced energy consumption at industrial scale. Kinetic modeling confirmed pseudo-second order release behavior (r² > 0.91) for both compounds [1].

Extraction Yield

Head-to-head

3000 vs 700 mg/L (robinetin)

4.3-fold higher native abundance reported.

80:20 EtOH:H₂O; 27.5°C; 177 g/L ratio

Evidence Dimension	Extraction yield from Robinia pseudoacacia wood
Target Compound Data	~3000 mg L⁻¹
Comparator Or Baseline	Robinetin: ~700 mg L⁻¹
Quantified Difference	4.3-fold higher yield (3000 vs 700 mg L⁻¹)
Conditions	80:20 ethanol:water solvent; 27.5 °C; 177 g L⁻¹ wood/solvent ratio

Why This Matters

Higher native abundance and extractability translate to lower production costs and improved supply chain reliability for industrial-scale procurement in cosmetic or nutraceutical applications.

• [1] Bostyn S, Destandau E, Charpentier JP, et al. Optimization and kinetic modelling of robinetin and dihydrorobinetin extraction from Robinia pseudoacacia wood. Ind Crops Prod. 2018;126:22-30. View Source

Chemical Marker Specificity in Acacia Vinegars

(+)-Dihydrorobinetin is established as a specific chemical marker for vinegars aged in acacia (Robinia pseudoacacia) wood, with its concentration quantitatively dependent on wood processing conditions. Vinegars aged with non-toasted acacia chips showed (+)-dihydrorobinetin concentrations of 384.8 mg/L, whereas vinegars aged with toasted acacia chips yielded only 23.5 mg/L—a 16.4-fold difference [1]. This stark differential is not observed with common alternative markers used for other wood species (e.g., oak-derived ellagitannins), establishing compound-specific authentication utility.

Vinegar Marker

Head-to-head

384.8 vs 23.5 mg/L (toasted)

16.4-fold concentration differential by wood processing.

Acacia wood chip aging; LC analysis

Evidence Dimension	Concentration in vinegar as a function of wood toasting
Target Compound Data	384.8 mg/L (non-toasted acacia chips)
Comparator Or Baseline	23.5 mg/L (toasted acacia chips)
Quantified Difference	16.4-fold higher concentration in non-toasted condition
Conditions	Vinegar aging with acacia wood chips; LC analysis

Why This Matters

This compound-specific marker property enables precise authentication of acacia wood-aged vinegars and quantification of aging conditions, a capability not provided by generic flavonoid markers.

• [1] Cerezo AB, Espartero JL, Winterhalter P, Garcia-Parrilla MC, Troncoso AM. (+)-Dihydrorobinetin: a marker of vinegar aging in acacia (Robinia pseudoacacia) wood. J Agric Food Chem. 2009;57(20):9551-4. View Source

Patented Antioxidant Use in Edible Oil

US Patent Application US20230141850A1 (Assignee: Cargill, Incorporated) explicitly claims (+)-dihydrorobinetin as a specified antioxidant component in stabilized edible oil compositions. The patented formulations, which include dihydrorobinetin among a defined group of antioxidant compounds (alongside dihydromyricetin, myricetin, and epigallocatechin), achieve an Oxidative Stability Index (OSI) at 110 °C of at least 30 hours [1]. The comparator baseline is unstabilized edible oil, which exhibits substantially lower OSI values under identical conditions.

Edible Oil OSI

Class-level

OSI ≥30 h at 110°C

Included in Cargill patent for stabilized oil compositions.

Blended antioxidant formulation; patent-class evidence

Evidence Dimension	Oxidative Stability Index (OSI) of stabilized edible oil
Target Compound Data	OSI ≥ 30 hours at 110 °C (formulation containing dihydrorobinetin)
Comparator Or Baseline	Unstabilized edible oil (OSI substantially < 30 hours)
Quantified Difference	Minimum OSI threshold of 30 hours claimed
Conditions	Edible oil composition containing antioxidant blend including dihydrorobinetin; OSI measured at 110 °C

Why This Matters

Patent inclusion in a major industrial assignee's portfolio validates the compound's functional utility in commercial food preservation applications and indicates established supply chain availability.

• [1] Iassonova D, Hansen SL, Perri G, Zhong YJ. Stabilized oil and methods of making the same. US Patent Application US20230141850A1. Assigned to Cargill, Incorporated. Filed January 5, 2023. View Source

Multi-Target Antioxidant Profile: AGEs & SOD Activity

Beyond DPPH radical scavenging, (+)-dihydrorobinetin demonstrates a broader antioxidant activity profile including suppression of advanced glycation end products (AGEs) production and superoxide dismutase (SOD)-like activity. The compound exhibited an IC50 of 132 µM for AGEs suppression and a half-maximal effective concentration of 27 µM for SOD-like activity [1]. While direct comparator data for oxyresveratrol in these specific assays is not available from the same study, the multi-target activity profile distinguishes (+)-dihydrorobinetin from single-mechanism antioxidants and supports its classification as a multifunctional antioxidant material.

AGEs & SOD

Reported

IC₅₀ 132 µM (AGEs), EC₅₀ 27 µM (SOD)

Multi-target antioxidant activity profile reported.

No direct comparator available

Evidence Dimension	AGEs suppression (IC50) and SOD-like activity (EC50)
Target Compound Data	AGEs IC50 = 132 µM; SOD-like EC50 = 27 µM
Comparator Or Baseline	Not directly compared; presented as distinct activity dimensions
Quantified Difference	Not applicable (no comparator data)
Conditions	In vitro assays using purified (+)-dihydrorobinetin

Why This Matters

This multi-mechanism antioxidant profile supports selection for research applications requiring broader oxidative stress intervention beyond simple radical scavenging, such as glycation-related aging studies.

• [1] Deguchi T, Miyamoto A, Miyamoto K, et al. Determination of (+)-Dihydrorobinetin as An Active Constituent of the Radical-Scavenging Activity of Asana (Pterocarpus marsupium) Heartwood. Natural Product Communications. 2019;14(10):1934578X19878091. View Source

(+)-Dihydrorobinetin Validated Application Scenarios

Radical Scavenging: Alternative to Oxyresveratrol

Researchers conducting DPPH radical-scavenging assays or antioxidant screening of natural products should select (+)-dihydrorobinetin over oxyresveratrol when higher potency is required. DHR demonstrates a DPPH IC50 of 1.3 µM, representing approximately 1.6-fold greater potency than oxyresveratrol (IC50 2.1 µM) under comparable in vitro conditions [1]. This potency advantage is particularly relevant for activity-guided fractionation studies where oxyresveratrol has proven insufficient as the primary active constituent .

RANKL-Targeted Osteoclast Inhibition for Lead Optimization

Investigators pursuing RANKL inhibitors for rheumatoid arthritis or bone resorption research should prioritize (+)-dihydrorobinetin based on its validated binding affinity (-8.8 kcal/mol) and selection as the most promising lead from a 10,100-compound virtual screening campaign followed by ADMET filtration [1]. The compound demonstrated stable binding in 1-µs molecular dynamics simulations and favorable MM-PBSA binding energy calculations, providing a computationally validated starting point for experimental validation of anti-osteoclastogenic activity [1].

Industrial Extraction: Superior Yield Over Robinetin

Procurement for cosmetic or nutraceutical ingredient manufacturing should prioritize (+)-dihydrorobinetin over robinetin due to its 4.3-fold higher extractable yield (3000 mg L⁻¹ vs 700 mg L⁻¹) from Robinia pseudoacacia wood under optimized 80:20 ethanol:water extraction conditions [1]. The negligible temperature dependence of extraction efficiency (optimized at 27.5 °C) further supports reduced energy costs at industrial scale [1].

Food Authentication as Acacia Wood Aging Marker

Quality control laboratories and food authentication programs should utilize (+)-dihydrorobinetin as a compound-specific marker for verifying acacia (Robinia pseudoacacia) wood aging in vinegars. The marker's concentration differential between non-toasted (384.8 mg/L) and toasted (23.5 mg/L) acacia chip aging conditions provides a 16.4-fold quantitative range for authenticating wood processing methods [1]. This specificity is not achievable with generic polyphenol markers common to multiple wood species [1].

Application

Selection Property

Validation Focus

Radical-scavenging studies

DPPH radical-scavenging efficiency

Reported IC₅₀ endpoint context

RANKL-targeted osteoclast research

RANKL binding affinity screening

In silico binding stability review

Natural product extraction research

Recoverable yield from Robinia wood

Extraction condition optimization

Food authentication marker utility

Compound-specific marker for acacia aging

Marker concentration vs wood treatment

• [1] Deguchi T, Miyamoto A, Miyamoto K, et al. Determination of (+)-Dihydrorobinetin as An Active Constituent of the Radical-Scavenging Activity of Asana (Pterocarpus marsupium) Heartwood. Natural Product Communications. 2019;14(10):1934578X19878091. View Source